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This document provides detailed application notes and protocols for the preclinical
administration of TYA-018, a highly selective, orally available small molecule inhibitor of histone
deacetylase 6 (HDACSG). The information is compiled from published preclinical studies,
primarily focusing on its application in murine models of heart failure. TYA-018 is structurally
and functionally analogous to TN-301, a clinical-stage candidate developed by Tenaya
Therapeutics for heart failure with preserved ejection fraction (HFpEF).[1][2][3]

Overview of TYA-018

TYA-018 is a research compound used in in vivo and in vitro studies to explore the therapeutic
potential of HDACSG inhibition.[1] Preclinical research has demonstrated its efficacy in reversing
cardiac hypertrophy and diastolic dysfunction, improving metabolic parameters, and modulating
gene expression related to fibrosis, inflammation, and mitochondrial function in animal models
of heart disease.[4][5][6][7]
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The following tables summarize the administration routes and key quantitative findings from
preclinical studies involving TYA-018.

Table 1: TYA-018 Administration and Dosing in Murine Models

Parameter Details Animal Model Source

Administration Route Oral (p.0.), once daily HFpEF Mouse Models  [3][4][5][8]

HFD + L-NAME

Efficacious Dose 15 mg/kg [415]
HFpEF Model
o HFD + mTAC HFpEF
Efficacious Dose 15 mg/kg [6][8]
Model
0.3 mg/kg (in
Low Dose o ]
combination with HFpEF Mouse Model [5]

(Combination) o
empagliflozin)

HFD + L-NAME

Treatment Duration 9 weeks [4115]
HFpEF Model
. HFD + mTAC HFpEF
Treatment Duration 6 weeks Model [6][8]
ode

HFD: High-Fat Diet; L-NAME: Nw-nitro-L-arginine methyl ester; mTAC: moderate Transverse
Aortic Constriction.

Table 2: Summary of Key Preclinical Efficacy Data (Oral Administration)
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Finding

Animal Model

Key Results

Source

Improved Cardiac

Function

HFD + L-NAME
HFpEF

Normalized left
ventricular (LV) mass,
E/e' ratio, and end-

diastolic pressure.

[4]

Reversal of HFpEF

HFD + mTAC HFpEF

Rescued diastolic

dysfunction and

[8]

Phenotype alleviated signs of

heart failure.

Significantly reduced
Metabolic HFD + L-NAME fasting glucose and )
Improvements HFpEF improved glucose

tolerance.

Reduced expression

of inflammatory and
Gene Expression HFD + L-NAME fibrotic genes; 4]
Modulation HFpEF upregulated

mitochondrial energy

production genes.

Enhanced Energetics

BAG3 Cardiomyocyte
Knockout (DCM)

Increased expression
of targets associated
with fatty acid
metabolism, protein
metabolism, and
oxidative

phosphorylation.

[5]

Additive Benefit

HFpEF Mouse Model

Combination with
empagliflozin resulted
in additive
improvements in
cardiac structure and

function.

[2]
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Experimental Protocols

The following are detailed methodologies for key experiments cited in preclinical studies of
TYA-018.

Protocol: Induction of HFpEF in Mice (HFD + L-NAME
Model)

This protocol describes the induction of a heart failure with preserved ejection fraction

phenotype in mice, which can then be used to test the efficacy of TYA-018.

Animal Model: C57BL/6J mice.
Diet: Administer a high-fat diet (60% kcal from fat).

L-NAME Administration: Concurrently, provide Nw-nitro-L-arginine methyl ester (L-NAME) in
the drinking water at a concentration of 0.5 g/L.[4]

Phenotype Establishment: Continue this regimen until the HFpEF phenotype is established,
characterized by diastolic dysfunction with preserved ejection fraction. This is typically
confirmed via echocardiography.

Group Randomization: Once the phenotype is confirmed, randomize mice into treatment
groups (e.g., Vehicle, TYA-018 15 mg/kg, Empagliflozin 10 mg/kg).[5]

Drug Administration: Administer TYA-018 or vehicle orally, once daily, for the specified
duration (e.g., 9 weeks).[4][5]

Monitoring and Analysis:

o Perform serial echocardiography every 3 weeks to assess cardiac structure and function.

[5]

o Measure blood glucose and perform glucose tolerance tests (GTT) to assess metabolic
effects.[5][8]

o At the end of the study, perform terminal invasive hemodynamic analysis.[4]
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o Harvest heart tissue for RNA sequencing to analyze transcriptional changes.[4]

Protocol: In Vitro Assessment in Human iPSC-
Cardiomyocytes

This protocol outlines the use of human induced pluripotent stem cell-derived cardiomyocytes
(IPSC-CMs) to study the direct effects of TYA-018.

Cell Culture: Culture human iPSC-CMs according to standard laboratory protocols.

» Disease Modeling (Optional): To model specific diseases like dilated cardiomyopathy (DCM),
utilize iPSC-CMs with relevant genetic modifications, such as BAG3 deficiency.[1]

e TYA-018 Treatment: Treat iPSC-CMs with varying concentrations of TYA-018 (e.g., 0.3 uM,
3 UM) or a vehicle control (e.g., DMSO).[5]

e Functional Assays:

o Mitochondrial Function: Use assays like the Seahorse XF Analyzer to measure oxygen
consumption rate (OCR), basal respiration, and reserve respiratory capacity.[5]

o Mitochondrial Membrane Potential: Utilize fluorescent dyes like TMRM to quantify changes
in membrane potential.[5]

» Endpoint Analysis: Analyze data to determine the direct impact of TYA-018 on cardiomyocyte
function and energetics.

Visualizations: Pathways and Workflows
Mechanism of Action of TYA-018

The following diagram illustrates the proposed mechanism of action for TYA-018 in the context
of HFpEF.
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Caption: TYA-018 inhibits HDACSG, leading to beneficial changes in gene expression and
reversal of HFpEF pathology.

Experimental Workflow for Preclinical Efficacy Testing

The diagram below outlines a typical experimental workflow for evaluating the efficacy of TYA-
018 in a murine model of HFpEF.
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Caption: Workflow for in vivo testing of TYA-018 in a mouse model of heart failure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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